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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed overview and a comprehensive protocol for the
guantitative determination of human Fibrinopeptide B (FPB) in plasma samples using a
competitive radioimmunoassay (RIA). This assay is a valuable tool for studying coagulation,
thrombosis, and the efficacy of anticoagulant and thrombolytic drugs.

Introduction

Fibrinopeptide B (FPB) is a 14-amino acid peptide released from the N-terminus of the Bf3
chain of fibrinogen by the enzymatic action of thrombin during the conversion of fibrinogen to
fibrin.[1] The measurement of FPB in plasma serves as a sensitive marker of in vivo thrombin
activity and the rate of fibrin formation.[1] Elevated levels of FPB are associated with thrombotic
events, making its quantification crucial in the research and development of antithrombotic
therapies. This document outlines the principles of the FPB radioimmunoassay, a detailed
experimental protocol, and expected performance characteristics.

Principle of the Assay

The radioimmunoassay for Fibrinopeptide B is a competitive binding assay. In this assay, a
known quantity of radiolabeled FPB (tracer) competes with the unlabeled FPB present in a
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sample or standard for a limited number of binding sites on a specific anti-FPB antibody. As the
concentration of unlabeled FPB in the sample increases, the amount of radiolabeled FPB that
can bind to the antibody decreases. The antibody-bound fraction is then separated from the
unbound fraction, and the radioactivity of the bound fraction is measured. The concentration of
FPB in the unknown sample is determined by comparing the measured radioactivity with a
standard curve generated using known concentrations of unlabeled FPB.[1]
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Competitive Binding
Separation & Detection

: Competes for binding
Radiolabeled FPB (Tracer)

Antibody-Bound Complex Quantify 3 Measure Radioactivity
(FPB + Radiolabeled FPB) of Bound Complex
» Anti-FPB Antibody
Binds
FPB (Sample/Standard)
Free FPB &

Free Radiolabeled FPB
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Assay Setup

Pipette Standards, Samples,
and Controls into Assay Tubes

i

Add Anti-FPB Antiserum
to all tubes (except Total Counts)

Add 125I-FPB Tracer
to all tubes

Incubation

Vortex and Incubate
(e.g., 18-24 hours at 4°C)

Sepayation

Add cold Charcoal Suspension

to all tubes (except Total Counts)

Vortex and Incubate
(e.g., 10 minutes at 4°C)

'

Centrifuge
(e.g., 2,000 x g for 15 min at 4°C)

Detection v& Analysis

Decant Supernatant
(contains unbound FPB)

Count Radioactivity of the
Pellet (bound FPB) in a Gamma Counte]
Construct Standard Curve and
Calculate Sample Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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